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molecular formula C11H15NO2 B8817753 1-Benzylpyrrolidine-3,4-diol CAS No. 260389-82-0

1-Benzylpyrrolidine-3,4-diol

Cat. No. B8817753
CAS RN: 260389-82-0
M. Wt: 193.24 g/mol
InChI Key: QJRIUWQPJVPYSO-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US06130338

Procedure details

To the solution of 15.9 g (0.1 mol) of 1-benzyl-3-pyrroline, 12.0 g (0.12 mol) of 98% sulfuric acid, 15.0 g of water, and 60.0 g of acetone in a quartz round flask reactor, 45.6 g (0.20 mol) of (NH4)2S2O8 (ammonium peroxydisulfate produced by Mitsubishi Gas Chemical Industry Co., Ltd.) was added with stirring and allowed to react for 5 days at ambient temperature with irradiation by 500 W Xe lamps (UXL-500D xenon lamp produced by Ushio). After completion, acetone was evaporated under reduced pressure, neutralized by NaOH (aq), and extracted with toluene and water. After the solvent was evaporated under reduced pressure, 17.4 g of 1-benzyl-3,4-dihydroxypyrrolidine (yield 90.0%) was obtained and 1-benzyl-3-pyrroline was not recovered.
Name
1-benzyl-3-pyrroline
Quantity
15.9 g
Type
reactant
Reaction Step One
Name
sulfuric acid
Quantity
12 g
Type
reactant
Reaction Step One
Name
water
Quantity
15 g
Type
reactant
Reaction Step One
[Compound]
Name
(NH4)2S2O8
Quantity
45.6 g
Type
reactant
Reaction Step One
Name
acetone
Quantity
60 g
Type
solvent
Reaction Step One
Name
1-benzyl-3,4-dihydroxypyrrolidine
Yield
90%

Identifiers

REACTION_CXSMILES
[CH2:1]([N:8]1[CH2:12][CH:11]=[CH:10][CH2:9]1)[C:2]1[CH:7]=[CH:6][CH:5]=[CH:4][CH:3]=1.S(=O)(=O)(O)[OH:14].[OH2:18]>CC(C)=O>[CH2:1]([N:8]1[CH2:12][CH:11]([OH:18])[CH:10]([OH:14])[CH2:9]1)[C:2]1[CH:7]=[CH:6][CH:5]=[CH:4][CH:3]=1

Inputs

Step One
Name
1-benzyl-3-pyrroline
Quantity
15.9 g
Type
reactant
Smiles
C(C1=CC=CC=C1)N1CC=CC1
Name
sulfuric acid
Quantity
12 g
Type
reactant
Smiles
S(O)(O)(=O)=O
Name
water
Quantity
15 g
Type
reactant
Smiles
O
[Compound]
Name
(NH4)2S2O8
Quantity
45.6 g
Type
reactant
Smiles
Name
acetone
Quantity
60 g
Type
solvent
Smiles
CC(=O)C

Conditions

Stirring
Type
CUSTOM
Details
with stirring
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

CUSTOM
Type
CUSTOM
Details
to react for 5 days at ambient temperature with irradiation by 500 W Xe lamps (UXL-500D xenon lamp produced by Ushio)
Duration
5 d
CUSTOM
Type
CUSTOM
Details
After completion, acetone was evaporated under reduced pressure
EXTRACTION
Type
EXTRACTION
Details
extracted with toluene and water
CUSTOM
Type
CUSTOM
Details
After the solvent was evaporated under reduced pressure

Outcomes

Product
Name
1-benzyl-3,4-dihydroxypyrrolidine
Type
product
Smiles
C(C1=CC=CC=C1)N1CC(C(C1)O)O
Measurements
Type Value Analysis
AMOUNT: MASS 17.4 g
YIELD: PERCENTYIELD 90%
YIELD: CALCULATEDPERCENTYIELD 90%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.
Patent
US06130338

Procedure details

To the solution of 15.9 g (0.1 mol) of 1-benzyl-3-pyrroline, 12.0 g (0.12 mol) of 98% sulfuric acid, 15.0 g of water, and 60.0 g of acetone in a quartz round flask reactor, 45.6 g (0.20 mol) of (NH4)2S2O8 (ammonium peroxydisulfate produced by Mitsubishi Gas Chemical Industry Co., Ltd.) was added with stirring and allowed to react for 5 days at ambient temperature with irradiation by 500 W Xe lamps (UXL-500D xenon lamp produced by Ushio). After completion, acetone was evaporated under reduced pressure, neutralized by NaOH (aq), and extracted with toluene and water. After the solvent was evaporated under reduced pressure, 17.4 g of 1-benzyl-3,4-dihydroxypyrrolidine (yield 90.0%) was obtained and 1-benzyl-3-pyrroline was not recovered.
Name
1-benzyl-3-pyrroline
Quantity
15.9 g
Type
reactant
Reaction Step One
Name
sulfuric acid
Quantity
12 g
Type
reactant
Reaction Step One
Name
water
Quantity
15 g
Type
reactant
Reaction Step One
[Compound]
Name
(NH4)2S2O8
Quantity
45.6 g
Type
reactant
Reaction Step One
Name
acetone
Quantity
60 g
Type
solvent
Reaction Step One
Name
1-benzyl-3,4-dihydroxypyrrolidine
Yield
90%

Identifiers

REACTION_CXSMILES
[CH2:1]([N:8]1[CH2:12][CH:11]=[CH:10][CH2:9]1)[C:2]1[CH:7]=[CH:6][CH:5]=[CH:4][CH:3]=1.S(=O)(=O)(O)[OH:14].[OH2:18]>CC(C)=O>[CH2:1]([N:8]1[CH2:12][CH:11]([OH:18])[CH:10]([OH:14])[CH2:9]1)[C:2]1[CH:7]=[CH:6][CH:5]=[CH:4][CH:3]=1

Inputs

Step One
Name
1-benzyl-3-pyrroline
Quantity
15.9 g
Type
reactant
Smiles
C(C1=CC=CC=C1)N1CC=CC1
Name
sulfuric acid
Quantity
12 g
Type
reactant
Smiles
S(O)(O)(=O)=O
Name
water
Quantity
15 g
Type
reactant
Smiles
O
[Compound]
Name
(NH4)2S2O8
Quantity
45.6 g
Type
reactant
Smiles
Name
acetone
Quantity
60 g
Type
solvent
Smiles
CC(=O)C

Conditions

Stirring
Type
CUSTOM
Details
with stirring
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

CUSTOM
Type
CUSTOM
Details
to react for 5 days at ambient temperature with irradiation by 500 W Xe lamps (UXL-500D xenon lamp produced by Ushio)
Duration
5 d
CUSTOM
Type
CUSTOM
Details
After completion, acetone was evaporated under reduced pressure
EXTRACTION
Type
EXTRACTION
Details
extracted with toluene and water
CUSTOM
Type
CUSTOM
Details
After the solvent was evaporated under reduced pressure

Outcomes

Product
Name
1-benzyl-3,4-dihydroxypyrrolidine
Type
product
Smiles
C(C1=CC=CC=C1)N1CC(C(C1)O)O
Measurements
Type Value Analysis
AMOUNT: MASS 17.4 g
YIELD: PERCENTYIELD 90%
YIELD: CALCULATEDPERCENTYIELD 90%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.
Patent
US06130338

Procedure details

To the solution of 15.9 g (0.1 mol) of 1-benzyl-3-pyrroline, 12.0 g (0.12 mol) of 98% sulfuric acid, 15.0 g of water, and 60.0 g of acetone in a quartz round flask reactor, 45.6 g (0.20 mol) of (NH4)2S2O8 (ammonium peroxydisulfate produced by Mitsubishi Gas Chemical Industry Co., Ltd.) was added with stirring and allowed to react for 5 days at ambient temperature with irradiation by 500 W Xe lamps (UXL-500D xenon lamp produced by Ushio). After completion, acetone was evaporated under reduced pressure, neutralized by NaOH (aq), and extracted with toluene and water. After the solvent was evaporated under reduced pressure, 17.4 g of 1-benzyl-3,4-dihydroxypyrrolidine (yield 90.0%) was obtained and 1-benzyl-3-pyrroline was not recovered.
Name
1-benzyl-3-pyrroline
Quantity
15.9 g
Type
reactant
Reaction Step One
Name
sulfuric acid
Quantity
12 g
Type
reactant
Reaction Step One
Name
water
Quantity
15 g
Type
reactant
Reaction Step One
[Compound]
Name
(NH4)2S2O8
Quantity
45.6 g
Type
reactant
Reaction Step One
Name
acetone
Quantity
60 g
Type
solvent
Reaction Step One
Name
1-benzyl-3,4-dihydroxypyrrolidine
Yield
90%

Identifiers

REACTION_CXSMILES
[CH2:1]([N:8]1[CH2:12][CH:11]=[CH:10][CH2:9]1)[C:2]1[CH:7]=[CH:6][CH:5]=[CH:4][CH:3]=1.S(=O)(=O)(O)[OH:14].[OH2:18]>CC(C)=O>[CH2:1]([N:8]1[CH2:12][CH:11]([OH:18])[CH:10]([OH:14])[CH2:9]1)[C:2]1[CH:7]=[CH:6][CH:5]=[CH:4][CH:3]=1

Inputs

Step One
Name
1-benzyl-3-pyrroline
Quantity
15.9 g
Type
reactant
Smiles
C(C1=CC=CC=C1)N1CC=CC1
Name
sulfuric acid
Quantity
12 g
Type
reactant
Smiles
S(O)(O)(=O)=O
Name
water
Quantity
15 g
Type
reactant
Smiles
O
[Compound]
Name
(NH4)2S2O8
Quantity
45.6 g
Type
reactant
Smiles
Name
acetone
Quantity
60 g
Type
solvent
Smiles
CC(=O)C

Conditions

Stirring
Type
CUSTOM
Details
with stirring
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

CUSTOM
Type
CUSTOM
Details
to react for 5 days at ambient temperature with irradiation by 500 W Xe lamps (UXL-500D xenon lamp produced by Ushio)
Duration
5 d
CUSTOM
Type
CUSTOM
Details
After completion, acetone was evaporated under reduced pressure
EXTRACTION
Type
EXTRACTION
Details
extracted with toluene and water
CUSTOM
Type
CUSTOM
Details
After the solvent was evaporated under reduced pressure

Outcomes

Product
Name
1-benzyl-3,4-dihydroxypyrrolidine
Type
product
Smiles
C(C1=CC=CC=C1)N1CC(C(C1)O)O
Measurements
Type Value Analysis
AMOUNT: MASS 17.4 g
YIELD: PERCENTYIELD 90%
YIELD: CALCULATEDPERCENTYIELD 90%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.
Patent
US06130338

Procedure details

To the solution of 15.9 g (0.1 mol) of 1-benzyl-3-pyrroline, 12.0 g (0.12 mol) of 98% sulfuric acid, 15.0 g of water, and 60.0 g of acetone in a quartz round flask reactor, 45.6 g (0.20 mol) of (NH4)2S2O8 (ammonium peroxydisulfate produced by Mitsubishi Gas Chemical Industry Co., Ltd.) was added with stirring and allowed to react for 5 days at ambient temperature with irradiation by 500 W Xe lamps (UXL-500D xenon lamp produced by Ushio). After completion, acetone was evaporated under reduced pressure, neutralized by NaOH (aq), and extracted with toluene and water. After the solvent was evaporated under reduced pressure, 17.4 g of 1-benzyl-3,4-dihydroxypyrrolidine (yield 90.0%) was obtained and 1-benzyl-3-pyrroline was not recovered.
Name
1-benzyl-3-pyrroline
Quantity
15.9 g
Type
reactant
Reaction Step One
Name
sulfuric acid
Quantity
12 g
Type
reactant
Reaction Step One
Name
water
Quantity
15 g
Type
reactant
Reaction Step One
[Compound]
Name
(NH4)2S2O8
Quantity
45.6 g
Type
reactant
Reaction Step One
Name
acetone
Quantity
60 g
Type
solvent
Reaction Step One
Name
1-benzyl-3,4-dihydroxypyrrolidine
Yield
90%

Identifiers

REACTION_CXSMILES
[CH2:1]([N:8]1[CH2:12][CH:11]=[CH:10][CH2:9]1)[C:2]1[CH:7]=[CH:6][CH:5]=[CH:4][CH:3]=1.S(=O)(=O)(O)[OH:14].[OH2:18]>CC(C)=O>[CH2:1]([N:8]1[CH2:12][CH:11]([OH:18])[CH:10]([OH:14])[CH2:9]1)[C:2]1[CH:7]=[CH:6][CH:5]=[CH:4][CH:3]=1

Inputs

Step One
Name
1-benzyl-3-pyrroline
Quantity
15.9 g
Type
reactant
Smiles
C(C1=CC=CC=C1)N1CC=CC1
Name
sulfuric acid
Quantity
12 g
Type
reactant
Smiles
S(O)(O)(=O)=O
Name
water
Quantity
15 g
Type
reactant
Smiles
O
[Compound]
Name
(NH4)2S2O8
Quantity
45.6 g
Type
reactant
Smiles
Name
acetone
Quantity
60 g
Type
solvent
Smiles
CC(=O)C

Conditions

Stirring
Type
CUSTOM
Details
with stirring
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

CUSTOM
Type
CUSTOM
Details
to react for 5 days at ambient temperature with irradiation by 500 W Xe lamps (UXL-500D xenon lamp produced by Ushio)
Duration
5 d
CUSTOM
Type
CUSTOM
Details
After completion, acetone was evaporated under reduced pressure
EXTRACTION
Type
EXTRACTION
Details
extracted with toluene and water
CUSTOM
Type
CUSTOM
Details
After the solvent was evaporated under reduced pressure

Outcomes

Product
Name
1-benzyl-3,4-dihydroxypyrrolidine
Type
product
Smiles
C(C1=CC=CC=C1)N1CC(C(C1)O)O
Measurements
Type Value Analysis
AMOUNT: MASS 17.4 g
YIELD: PERCENTYIELD 90%
YIELD: CALCULATEDPERCENTYIELD 90%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.